N-benzyl-1,3-dioxo-2-(3-pyridinylmethyl)-5-isoindolinecarboxamide

• Molecular Formula: C22H17N3O3
• Molecular Weight: 371.4 g/mol
• IUPAC Name: N-benzyl-1,3-dioxo-2-(pyridin-3-ylmethyl)isoindole-5-carboxamide
• InChI: InChI=1S/C22H17N3O3/c26-20(24-13-15-5-2-1-3-6-15)17-8-9-18-19(11-17)22(28)25(21(18)27)14-16-7-4-10-23-12-16/h1-12H,13-14H2,(H,24,26)
• InChI Key: GJKCJJLUOJOWIS-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)CNC(=O)C2=CC3=C(C=C2)C(=O)N(C3=O)CC4=CN=CC=C4
• solubility: 38.1 [ug/mL]

Description

N-benzyl-1,3-dioxo-2-(3-pyridinylmethyl)-5-isoindolinecarboxamide is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and material science. This compound has shown promising results in various studies, and its unique chemical structure has opened up new avenues for research.

Mechanism of Action

The mechanism of action of N-benzyl-1,3-dioxo-2-(3-pyridinylmethyl)-5-isoindolinecarboxamide is not fully understood. However, studies have suggested that this compound acts by inhibiting the activity of certain enzymes and proteins involved in cell growth and proliferation. It has also been found to modulate the activity of certain receptors in the brain, which may contribute to its anti-Alzheimer's activity.
Biochemical and Physiological Effects:
N-benzyl-1,3-dioxo-2-(3-pyridinylmethyl)-5-isoindolinecarboxamide has been found to have several biochemical and physiological effects. In vitro studies have shown that this compound inhibits the activity of certain enzymes and proteins involved in cell growth and proliferation. Additionally, this compound has been found to modulate the activity of certain receptors in the brain, which may contribute to its anti-Alzheimer's activity. However, further studies are needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

N-benzyl-1,3-dioxo-2-(3-pyridinylmethyl)-5-isoindolinecarboxamide has several advantages for lab experiments. It has a unique chemical structure that allows for the development of novel derivatives and analogs. Additionally, this compound has shown promising results in various studies, which makes it an attractive target for further research. However, the limitations of this compound include its low solubility in water, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on N-benzyl-1,3-dioxo-2-(3-pyridinylmethyl)-5-isoindolinecarboxamide. One direction is the development of novel derivatives and analogs with improved solubility and bioactivity. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in various fields, including material science and drug discovery. Finally, clinical trials are needed to evaluate the safety and efficacy of this compound in humans.

Synthesis Methods

The synthesis of N-benzyl-1,3-dioxo-2-(3-pyridinylmethyl)-5-isoindolinecarboxamide involves the reaction of 3-pyridinemethanol with phthalic anhydride in the presence of a catalyst such as p-toluenesulfonic acid. The resulting product is then reacted with benzylamine to yield the final product. This method has been optimized to yield high purity and yield of the compound.

Scientific Research Applications

N-benzyl-1,3-dioxo-2-(3-pyridinylmethyl)-5-isoindolinecarboxamide has shown potential applications in various fields of scientific research. In medicinal chemistry, this compound has been studied for its anti-cancer activity. It has been found to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. Additionally, this compound has shown promising results in the treatment of Alzheimer's disease, as it has been found to inhibit the aggregation of amyloid-beta peptides.